3-(Phenylformamido)butanoic acid

• IUPAC Name: 3-benzamidobutanoic acid
• InChI: InChI=1S/C11H13NO3/c1-8(7-10(13)14)12-11(15)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)(H,13,14)
• InChI Key: UKRUGGNUDYQEGF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)NC(=O)C1=CC=CC=C1
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol

Description

3-(Phenylformamido)butanoic acid is a chemical compound with the CAS Number: 83509-86-8. It has a molecular weight of 207.23 and its IUPAC name is 3-(benzoylamino)butanoic acid. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13NO3/c1-8(7-10(13)14)12-11(15)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)(H,13,14). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder that is typically stored at room temperature. Its physical and chemical properties include its color, density, hardness, and solubility.

Safety and Hazards

The safety information for 3-(Phenylformamido)butanoic acid includes several hazard statements such as H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a cooled solution of 3-aminobutyric acid (13 g) in 2M NaOH (130 ml) is added benzoyl chloride (19.7 g) over the course of two hours. The mixture is allowed to warm to room temperature. Washing with diethyl ether, acidifying of the aqueous phase with 20% HCI, extraction with diethyl ether, drying over MgSO4, evaporation of the solvent and recrystallization in ether/hexane gives the title compound m.p. 150°-152° C. (compound 1.16, Table 1).